Cas no 52903-67-0 (3-Butenoic acid, 4,4-dicyano-3-methyl-, ethyl ester)

• Product name: 3-Butenoic acid, 4,4-dicyano-3-methyl-, ethyl ester
• CAS No: 52903-67-0
• MF: C₉H₁₀N₂O₂
• MW: 178.1879
• CID: 358507
• PubChem ID: 12212205

3-Butenoic acid, 4,4-dicyano-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4,4-dicyano-3-methyl-, ethyl ester
• ethyl 4,4-dicyano-3-methylbut-3-enoate
• 52903-67-0
• DTXSID20480688

• Inchi： InChI=1S/C9H10N2O2/c1-3-13-9(12)4-7(2)8(5-10)6-11/h3-4H2,1-2H3
• InChI Key： QKEMRGKBFXYZMS-UHFFFAOYSA-N
• SMILES： CCOC(C/C(=C(\C#N)/C#N)/C)=O

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.88